Cas no 2229456-29-3 (3-(2-chloro-3,6-difluorophenyl)methylazetidin-3-ol)

• Product Name: 3-(2-chloro-3,6-difluorophenyl)methylazetidin-3-ol
• CAS No: 2229456-29-3
• MF: C₁₀H₁₀ClF₂NO
• MW: 233.642308712006
• CID: 5759068
• PubChem ID: 165701080
• Update Time: 2025-05-23

3-(2-chloro-3,6-difluorophenyl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2229456-29-3
• 3-[(2-chloro-3,6-difluorophenyl)methyl]azetidin-3-ol
• EN300-1993655
• 3-(2-chloro-3,6-difluorophenyl)methylazetidin-3-ol

• Inchi： 1S/C10H10ClF2NO/c11-9-6(3-10(15)4-14-5-10)7(12)1-2-8(9)13/h1-2,14-15H,3-5H2
• InChI Key： RKPCPNHSEIAEJU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1CC1(CNC1)O)F)F

Computed Properties

• Exact Mass: 233.0418980g/mol
• Monoisotopic Mass: 233.0418980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(2-chloro-3,6-difluorophenyl)methylazetidin-3-ol

Chemical Profile and Research Applications of 3-(2-Chloro-3,6-Difluorophenyl)Methylazetidin-3-Ol (CAS No. 2229456-29-3)

3-(2-Chloro-3,6-difluorophenyl)methylazetidin-3-ol, identified by its unique CAS No. 2229456-29-3, is a synthetic organic compound with a complex molecular architecture that has garnered attention in pharmaceutical and chemical research. The molecule features a four-membered azetidine ring, a structural motif commonly associated with bioactive compounds, substituted with a chlorinated and difluorinated phenyl group. This combination of halogenated aromatic substituents and the azetidine core imparts distinct physicochemical properties, making it a valuable scaffold for drug discovery and materials science.

The structural uniqueness of this compound lies in its stereochemistry and electronic distribution. The presence of chlorine at the C(2) position and fluorine atoms at C(3) and C(6) of the phenyl ring introduces significant electron-withdrawing effects, which can modulate the reactivity of adjacent functional groups. The hydroxymethyl group attached to the azetidine ring further enhances its potential for forming hydrogen bonds or participating in enzymatic interactions. These characteristics position it as a promising candidate for optimizing lead compounds in medicinal chemistry.

Recent studies highlight the importance of azetidine derivatives in modern pharmacology. For instance, azetidinones are well-established as penicillin antibiotics due to their ability to inhibit bacterial cell wall synthesis. While 3-(2-chloro-3,6-difluorophenyl)methylazetidin-3-ol is not an antibiotic itself, its structural features suggest potential applications in developing novel therapeutic agents. Researchers have explored similar halogenated azetidine frameworks for their anti-inflammatory, antiviral, and anticancer properties. The trifluoromethyl group (-CF₃), for example, is frequently incorporated into drug molecules to improve metabolic stability and lipophilicity.

Synthetic pathways to this compound likely involve multistep organic reactions. A plausible route could begin with the formation of the azetidine core through intramolecular cyclization or ring-closing metathesis (RCM). Subsequent functionalization steps would introduce the chlorinated difluorophenyl substituent via electrophilic aromatic substitution or transition-metal-catalyzed cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. Purification methods would need to address challenges posed by the molecule’s high polarity and potential tautomerism due to the hydroxymethyl group.

In terms of biological activity, preliminary data from computational docking studies suggest that this compound may interact with specific protein targets involved in cellular signaling pathways. For example, its structural similarity to certain kinase inhibitors implies possible utility in modulating enzyme activity related to cancer progression or neurodegenerative diseases. However, these findings remain theoretical until validated through experimental assays such as X-ray crystallography or NMR spectroscopy.

The compound’s physicochemical properties are critical for its application potential. Its solubility profile—particularly in polar organic solvents like DMSO or ethanol—would influence formulation strategies if developed into a pharmaceutical product. Thermal stability data from differential scanning calorimetry (DSC) could guide storage conditions and processing parameters during large-scale synthesis.

In materials science contexts, compounds like this are being investigated for their role as building blocks in functional polymers or liquid crystals. The rigid azetidine ring combined with halogenated substituents might contribute to unique optical or electronic properties when incorporated into polymer matrices.

To ensure safe handling and characterization, analytical techniques such as HPLC (High Performance Liquid Chromatography), GCMS (Gas Chromatography-Mass Spectrometry), and IR spectroscopy would be employed to confirm purity levels exceeding 98%. Structural confirmation via X-ray diffraction analysis would provide definitive evidence of its molecular conformation.

Ongoing research efforts focus on expanding the synthetic versatility of this scaffold through derivatization strategies. Modifications could include introducing additional heteroatoms (e.g., oxygen or sulfur bridges), varying substituent positions on the phenyl ring, or altering the azetidine ring size through ring-expansion reactions.

In summary, while still in early-stage exploration phases, compounds like 3-(2-chloro-3,6-difluorophenyl)methylazetidin-3-ol represent an intriguing intersection between synthetic chemistry innovation and biomedical application development. Continued investigation into their mechanism of action across diverse biological systems will determine their ultimate role within modern therapeutic pipelines.